Cas no 869737-84-8 (Sodium Methyl Isethionate)

• Product Name: Sodium Methyl Isethionate
• CAS No: 869737-84-8
• MF: C₃H₇NaO₄S
• MW: 162.14005112648
• CID: 6848405
• PubChem ID: 76962096
• Update Time: 2025-03-19

Sodium Methyl Isethionate Chemical and Physical Properties

Names and Identifiers

• SURFONIC SMI
• DTXSID00894724
• UNII-IOW368554X
• 869737-84-8
• TAURANOL SCMI 85
• IOW368554X
• PROPANESULFONIC ACID, 1(OR 2)-HYDROXY-, MONOSODIUM SALT
• UNXCZDNUXJJWHY-DFWYDOINSA-M
• SODIUM METHYL ISETHIONATE [INCI]
• Propanesulfonic acid, 1(or 2)-hydroxy-, sodium salt (1:1)
• sodium methyl isethionate
• Sodium Methyl Isethionate

• Inchi： 1S/C3H8O4S.Na/c1-3(4)2-8(5,6)7;/h3-4H,2H2,1H3,(H,5,6,7);/q;+1/p-1/t3-;/m0./s1
• InChI Key： UNXCZDNUXJJWHY-DFWYDOINSA-M
• SMILES： S(C[C@H](C)O)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 161.99627416Da
• Monoisotopic Mass: 161.99627416Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.8Ų